Cas no 858276-17-2 (3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid)

3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid
- Benzenepropanoic acid, 5-bromo-2-methoxy-α-oxo-
- 858276-17-2
- SY339553
- MFCD12171621
- CS-0344266
- EN300-1894133
-
- Inchi: 1S/C10H9BrO4/c1-15-9-3-2-7(11)4-6(9)5-8(12)10(13)14/h2-4H,5H2,1H3,(H,13,14)
- InChI Key: JQNUPBBPDYSPNW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)CC(C(=O)O)=O)OC
Computed Properties
- Exact Mass: 271.96842g/mol
- Monoisotopic Mass: 271.96842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.599±0.06 g/cm3(Predicted)
- Melting Point: 163 °C
- Boiling Point: 387.4±32.0 °C(Predicted)
- pka: 2.39±0.54(Predicted)
3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1894133-0.1g |
3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid |
858276-17-2 | 0.1g |
$364.0 | 2023-09-18 | ||
Enamine | EN300-1894133-5.0g |
3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid |
858276-17-2 | 5g |
$2525.0 | 2023-06-02 | ||
Enamine | EN300-1894133-0.5g |
3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid |
858276-17-2 | 0.5g |
$397.0 | 2023-09-18 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1414936-250mg |
3-(5-Bromo-2-methoxyphenyl)-2-oxopropanoic acid |
858276-17-2 | 98% | 250mg |
¥17296.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1414936-500mg |
3-(5-Bromo-2-methoxyphenyl)-2-oxopropanoic acid |
858276-17-2 | 98% | 500mg |
¥18057.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1414936-1g |
3-(5-Bromo-2-methoxyphenyl)-2-oxopropanoic acid |
858276-17-2 | 98% | 1g |
¥21943.00 | 2024-07-28 | |
Enamine | EN300-1894133-0.25g |
3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid |
858276-17-2 | 0.25g |
$381.0 | 2023-09-18 | ||
Enamine | EN300-1894133-0.05g |
3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid |
858276-17-2 | 0.05g |
$348.0 | 2023-09-18 | ||
Enamine | EN300-1894133-2.5g |
3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid |
858276-17-2 | 2.5g |
$810.0 | 2023-09-18 | ||
Enamine | EN300-1894133-10g |
3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid |
858276-17-2 | 10g |
$1778.0 | 2023-09-18 |
3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid Related Literature
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Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
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3. Transformation details of poly(acrylonitrile) to poly(amidoxime) during the amidoximation process†Dadong Shao,Guangshun Hou,Fangting Chi,Xirui Lu,Xuemei Ren RSC Adv., 2021,11, 1909-1915
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Stephen Hanessian,Juan Pablo Maianti,Vu Linh Ly,Benoît Deschênes-Simard Chem. Sci., 2012,3, 249-256
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Magdalena Markiton,Agnieszka Ciemięga,Katarzyna Maresz,Anna Szelwicka,Anna Chrobok New J. Chem., 2018,42, 13602-13611
Additional information on 3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid
Comprehensive Overview of 3-(5-Bromo-2-methoxyphenyl)-2-oxopropanoic Acid (CAS No. 858276-17-2)
3-(5-Bromo-2-methoxyphenyl)-2-oxopropanoic acid (CAS No. 858276-17-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique brominated aromatic and oxopropanoic acid functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a 5-bromo-2-methoxyphenyl moiety, makes it a valuable building block for drug discovery and development.
In recent years, the demand for 3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid has surged due to its potential applications in targeting metabolic pathways and enzyme inhibition. Researchers are particularly interested in its role as a precursor for designing small-molecule inhibitors, which are pivotal in treating diseases like diabetes and inflammatory disorders. The compound's keto acid functionality also aligns with the growing trend of exploring natural product-inspired therapeutics, a hot topic in modern medicinal chemistry.
The synthesis of CAS No. 858276-17-2 involves multi-step organic reactions, including bromination and oxidation, to achieve high purity and yield. Its structural versatility allows for further derivatization, making it a favorite among synthetic chemists. With the rise of AI-driven drug discovery, this compound has been featured in computational studies predicting its binding affinity to various biological targets, further boosting its relevance in the field.
From an industrial perspective, 3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid is often discussed in forums and publications focusing on green chemistry and sustainable synthesis. Environmental concerns have led to innovations in its production, such as catalytic methods reducing hazardous waste. This aligns with the broader shift toward eco-friendly pharmaceuticals, a key concern for both regulators and consumers.
Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent quality standards. Its stability under various conditions makes it suitable for long-term storage, a practical advantage for laboratories and manufacturers. Additionally, its solubility profile in organic solvents facilitates its use in diverse reaction setups.
As the scientific community continues to explore structure-activity relationships (SAR), 3-(5-bromo-2-methoxyphenyl)-2-oxopropanoic acid remains a compound of interest. Its integration into high-throughput screening libraries underscores its potential in identifying novel therapeutics. For researchers and industry professionals, understanding its properties and applications is essential for advancing cutting-edge biomedical innovations.
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